N-Boc-(+/-)-3-aminononanal; 98%

• IUPAC Name: tert-butyl N-[(3R)-1-oxononan-3-yl]carbamate
• InChI: InChI=1S/C14H27NO3/c1-5-6-7-8-9-12(10-11-16)15-13(17)18-14(2,3)4/h11-12H,5-10H2,1-4H3,(H,15,17)/t12-/m1/s1
• InChI Key: WFVKPIHJWVLOSX-GFCCVEGCSA-N
• Canonical SMILES: CCCCCCC(CC=O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CCCCCC[C@H](CC=O)NC(=O)OC(C)(C)C
• Molecular Formula: C14H27NO3
• Molecular Weight: 257.37 g/mol

Description

N-Boc-(+/-)-3-aminononanal (98%) is an organic compound that is used in many scientific and medical applications. It is a derivative of amino acids and is used in various forms of research and development.

Mechanism of Action

N-Boc-(+/-)-3-aminononanal (98%) acts as an enzyme inhibitor, blocking the activity of certain enzymes. This inhibition is achieved through a process of covalent bonding between the amino acid and the enzyme. The covalent bond prevents the enzyme from performing its normal function.
Biochemical and Physiological Effects
N-Boc-(+/-)-3-aminononanal (98%) has several biochemical and physiological effects. It has been shown to inhibit the activity of some enzymes, which can lead to an increase in the production of certain proteins and peptides. Additionally, it has been shown to increase the production of certain hormones, such as insulin and glucagon. Finally, it has been shown to have an anti-inflammatory effect, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

N-Boc-(+/-)-3-aminononanal (98%) has several advantages and limitations when used in lab experiments. One of the main advantages is that it is relatively easy to synthesize, as it only requires a few steps. Additionally, it is relatively inexpensive and can be stored for a long period of time. However, it is important to note that it is a toxic compound and should be handled with care. Additionally, it can be difficult to obtain in large quantities, as it is not available commercially.

Future Directions

There are several potential future directions for the use of N-Boc-(+/-)-3-aminononanal (98%). One potential direction is its use as a reagent in the synthesis of peptides and proteins. Additionally, it could be used to develop new drugs and treatments for various diseases. Finally, it could be used to develop new methods for the synthesis of various compounds.

Synthesis Methods

N-Boc-(+/-)-3-aminononanal (98%) is synthesized through a process of hydrolysis, followed by a reaction with N-Boc-3-aminopropyl chloride. This reaction is conducted in an aqueous solution at room temperature. The reaction results in a product that is 98% pure.

Scientific Research Applications

N-Boc-(+/-)-3-aminononanal (98%) is used in a variety of scientific research applications. It is used as a reagent for the synthesis of various peptides and proteins, as a catalyst for the formation of peptide bonds, and as an inhibitor of enzymes. It is also used as an intermediate in the synthesis of amines, amino acids, and other compounds. Additionally, it is used in the synthesis of pharmaceuticals, cosmetics, and other products.